BENGHE Methodological & Application

Check Availability & Pricing

Altrenogest Protocol for Estrus Synchronization
In Mares: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Altrenogest

Cat. No.: B1664803

For Researchers, Scientists, and Drug Development Professionals

Introduction

Altrenogest, a synthetic progestin, is a cornerstone of equine reproductive management,
offering precise control over the mare's estrous cycle.[1][2] Its primary application is in the
synchronization of estrus, which facilitates scheduled breeding and optimizes the use of
assisted reproductive technologies.[3][4][5] Altrenogest mimics the action of natural
progesterone, effectively suppressing estrus and follicular development by inhibiting the
release of gonadotropins. This document provides detailed application notes, experimental
protocols, and quantitative data on the use of altrenogest for estrus synchronization in mares.

Mechanism of Action

Altrenogest exerts its effects by binding to progesterone receptors in the hypothalamus and
pituitary gland. This binding action inhibits the secretion of Gonadotropin-Releasing Hormone
(GnRH) from the hypothalamus, which in turn suppresses the release of Luteinizing Hormone
(LH) and Follicle-Stimulating Hormone (FSH) from the pituitary gland. The reduction in LH
levels prevents ovulation and the behavioral signs of estrus. Upon withdrawal of altrenogest
treatment, the negative feedback on the hypothalamus and pituitary is removed, leading to a
surge in LH and subsequent follicular development, estrus, and ovulation.
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Caption: Signaling pathway of altrenogest in the mare's endocrine system.

Data Presentation

Table 1: Standard Altrenogest Protocols for Estrus

Synchronization

Expected Time Expected Time

. to Estrus to Ovulation
Protocol Dosage Duration
(Post- (Post-
Treatment) Treatment)
5-7 days
0.044 mg/kg, 10-15 _
Standard ) ) 2-5 days following the
PO, once daily consecutive days
onset of estrus
0.044 mgl/kg, 15 consecutive Varies based on

Transition Period )
PO, once daily days

ovarian activity

Varies

With 0.044 mglkg, 10-14

Prostaglandin PO, once daily consecutive days

2-3 days

Not specified, but
generally follows

estrus
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Data compiled from multiple sources.

ble 2: Effi Al in Clinical Trial

Study Parameter Altrenogest Group Control/Alternative Group

91.67% (11/12 mares;

Estrus Response Rate 100% (12/12 mares) )
transdermal progestin patch)

83.33% (10/12 mares;

Ovulation Rate 91.67% (11/12 mares) )
transdermal progestin patch)

Pregnancy Rate (First Estrus
85.7% (6/7 mares) 60% (3/5 mares; control)
Post-Treatment)

Data from a comparative study on altrenogest and a transdermal progestin patch and a study
involving testosterone co-administration.

Experimental Protocols
Protocol 1: Estrus Synchronization in Cycling Mares

Objective: To synchronize estrus in regularly cycling mares for scheduled breeding.
Materials:

e Altrenogest solution (0.22% or 2.2 mg/mL)

e Luer-lock syringe or manufacturer-provided dosing device

e Protective gloves (vinyl, neoprene, or nitrile)

e Teaser stallion

e Transrectal ultrasound equipment

Procedure:

o Confirm the mare is cycling and has a corpus luteum via transrectal ultrasound.
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o Administer 1 mL of altrenogest solution per 110 pounds (50 kg) of body weight (0.044
mg/kg) orally once daily for 15 consecutive days. The solution can be administered directly
onto the base of the mare's tongue or mixed with her grain ration.

e On the last day of altrenogest treatment, an injection of prostaglandin F2a (PGF2a) can be
administered to ensure luteolysis of any existing corpus luteum.

e Beginning 2 days after the cessation of altrenogest treatment, begin daily teasing with a
teaser stallion to detect behavioral signs of estrus.

o Perform daily transrectal ultrasound examinations to monitor follicular growth.

e Once a dominant follicle of =35 mm is detected and the mare is in estrus, an ovulation-
inducing agent (e.g., hCG or deslorelin) can be administered to time ovulation more
precisely.

e Breeding should be timed to occur just prior to ovulation.

Estrus Synchronization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. madbarn.com [madbarn.com]

o 2. firstchoiceequine.com [firstchoiceequine.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664803?utm_src=pdf-body
https://www.benchchem.com/product/b1664803?utm_src=pdf-body
https://www.benchchem.com/product/b1664803?utm_src=pdf-body
https://www.benchchem.com/product/b1664803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664803?utm_src=pdf-custom-synthesis
https://madbarn.com/research-topics/altrenogest/
https://www.firstchoiceequine.com/post/understanding-the-use-of-regu-mate-for-performance-in-fillies-and-mares
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. Regu-Mate® (altrenogest) [dailymed.nim.nih.gov]

4. smartpakequine.com [smartpakequine.com]

5. mixlab.com [mixlab.com]

 To cite this document: BenchChem. [Altrenogest Protocol for Estrus Synchronization in
Mares: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664803#altrenogest-protocol-for-estrus-
synchronization-in-mares]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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